Cas no 134948-96-2 (Isoquinoline, 1-(2-methoxyphenyl)-)

• Product Name: Isoquinoline, 1-(2-methoxyphenyl)-
• CAS No: 134948-96-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1236978
• Update Time: 2024-08-03

Isoquinoline, 1-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(2-methoxyphenyl)-
• 1-(2-methoxyphenyl)isoquinoline

• Inchi： 1S/C16H13NO/c1-18-15-9-5-4-8-14(15)16-13-7-3-2-6-12(13)10-11-17-16/h2-11H,1H3
• InChI Key： LWOKZJRVMMZTRV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±22.0 °C(Predicted)
• PSA: 22.12
• pka: 4.81±0.30(Predicted)